N-(2,4-difluorophenyl)-2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,4-difluorophenyl)-2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)propanamide, also known as DFP-10825, is a small molecule drug that has been developed for its potential use in cancer treatment. This compound has shown promising results in preclinical studies and has the potential to be an effective treatment option for various types of cancer.
Scientific Research Applications
Synthesis and Biological Activities
Antinociceptive Activity : Derivatives similar to the requested compound, specifically acetamide and propanamide derivatives, have been synthesized and evaluated for their antinociceptive activity. These studies found that certain propanamide derivatives exhibit significant antinociceptive effects, indicating potential applications in pain management (Doğruer, Şahin, Ünlü, & Ito, 2000).
Antioxidant and Anticancer Activity : Another research focus is on derivatives exhibiting antioxidant and anticancer activities. For instance, novel derivatives containing semicarbazide and thiosemicarbazide moieties demonstrated potent antioxidant activity and showed promise in anticancer evaluations (Tumosienė et al., 2020).
Analgesic and Anti-Inflammatory Activity : New series of pyridazinone derivatives have been synthesized and shown to have analgesic and anti-inflammatory activities. These findings suggest potential for developing new therapeutic agents (Doğruer & Şahin, 2003).
Chemical Properties and Synthesis
Herbicidal Activities : The synthesis of novel pyridazine derivatives with significant herbicidal activities has been documented. These compounds can inhibit certain plant growth, indicating their use in agricultural chemistry (Xu et al., 2008).
Synthesis and Characterization : Detailed synthesis and characterization of propanamide derivatives have been performed, contributing to the understanding of their structural and chemical properties. Such research aids in the exploration of new compounds with potential biological activities (Manolov, Ivanov, & Bojilov, 2021).
properties
IUPAC Name |
N-(2,4-difluorophenyl)-2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19F2N3O3/c1-3-29-16-7-4-14(5-8-16)18-10-11-20(27)26(25-18)13(2)21(28)24-19-9-6-15(22)12-17(19)23/h4-13H,3H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNGFUKGLJIZYEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)C(C)C(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.